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Compound of Interest

Compound Name: PKI 14-22 amide,myristoylated

Cat. No.: B612441

Audience: Researchers, scientists, and drug development professionals.

Introduction

Myristoylated PKI 14-22 amide is a highly specific and cell-permeable inhibitor of CAMP-
dependent protein kinase A (PKA).[1][2][3] The addition of a myristoyl group to the N-terminus
of the PKI 14-22 peptide enhances its ability to cross cell membranes, making it an effective
tool for studying the role of PKA in cellular signaling pathways.[1][3] The non-myristoylated
version of this peptide is a potent inhibitor of PKA with a Ki of 36 nM. Proper preparation of a
stock solution is critical for accurate and reproducible experimental results. These application
notes provide a detailed protocol for the preparation, storage, and handling of myristoylated
PKI 14-22 amide stock solutions.

Physicochemical Properties

A summary of the key properties of myristoylated PKI 14-22 amide is presented in the table
below.
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Property Value Reference
Molecular Weight 1209.5 g/mol
Formula Cs3H100N20012

Myr-Gly-Arg-Thr-Gly-Arg-Arg-

Sequence

Asn-Ala-lle-NHz
Purity 295% (HPLC)
Appearance Lyophilized solid

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to reconstitute lyophilized myristoylated PKI 14-22 amide to

create a stock solution.

Materials:

Myristoylated PKI 14-22 amide (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile tips

Workflow for Stock Solution Preparation:
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Preparation

(Equilibrate vial to room temperature)

Prevent moisture condensation

(Briefly centrifuge the viaD

Ensure| all powder is at the bottom

(Add appropriate volume of DMSO)

Create desired stock concentration

(Vortex to dissolve)

Ensure complete dissolution

y
(Aliquot into smaller volumes)

Avoid|repeated freeze-thaw cycles

(Store at -20°C or -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. PKI 14-22 amide, myristoylated | Protein Kinase A | Tocris Bioscience [tocris.com]

3. PKA Inhibitor 14-22 Amide, Cell-Permeable, Myristoylated - Calbiochem | 476485
[merckmillipore.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Myristoylated PKI 14-22 Amide Stock Solution]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b612441#how-to-prepare-a-stock-solution-of-
myristoylated-pki-14-22-amide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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